3-methoxy-N-(3-methoxyphenyl)benzamide
Overview
Description
3-methoxy-N-(3-methoxyphenyl)benzamide is an organic compound with the molecular formula C15H15NO3 . It belongs to the class of organic compounds known as benzamides . These are organic compounds containing a carboxamido substituent attached to a benzene ring .
Molecular Structure Analysis
The molecular structure of 3-methoxy-N-(3-methoxyphenyl)benzamide consists of a benzamide core with methoxy groups attached to the benzene rings . The exact 3D structure may be viewed using specialized software .Scientific Research Applications
Pharmaceutical Industry
3-methoxy-N-(3-methoxyphenyl)benzamide: is utilized in the pharmaceutical industry due to its structural similarity to compounds that exhibit a wide range of therapeutic activities. These include anticancer , antioxidants , anti-inflammatory , antihypertensive , antimalarial , and antiulcer properties . The compound’s ability to act as a precursor in the synthesis of therapeutic agents makes it valuable for drug development.
Anticancer Research
In anticancer research, benzamide derivatives, including 3-methoxy-N-(3-methoxyphenyl)benzamide , have been synthesized and tested against various human cancer cell lines such as MCF-7 (breast), A549 (lung), DU-145 (prostate), and MDA MB-231 (breast) . These studies help in the development of new cancer treatments.
Green Chemistry
The compound is involved in green chemistry applications, particularly in the synthesis of benzamides through eco-friendly processes. The use of ultrasonic irradiation and superior recoverable catalysts in the synthesis process highlights the compound’s role in promoting sustainable and high-yielding chemical reactions .
Antioxidant and Antibacterial Activities
Benzamide derivatives, including 3-methoxy-N-(3-methoxyphenyl)benzamide , have shown significant antioxidant and antibacterial activities. These properties are crucial for the development of new treatments for oxidative stress-related diseases and bacterial infections .
Industrial Applications
In the industrial sector, benzamides are used in the production of materials for the paper, plastic, and rubber industries. The compound’s versatility makes it a valuable intermediate for manufacturing various commercial products .
Agricultural Sector
The agricultural sector benefits from the use of benzamides, including 3-methoxy-N-(3-methoxyphenyl)benzamide , as they can be used to synthesize compounds with antiplatelet activity. This application is important for developing treatments that can prevent blood clots in livestock .
Drug Discovery
Benzamide derivatives are increasingly being used in drug discovery due to their broad spectrum of biological activities. The compound’s structural features make it a candidate for the synthesis of potential drug molecules, which can lead to the discovery of new medications .
Material Science
In material science, the compound’s properties are explored for the development of new materials with specific characteristics, such as enhanced durability or specialized functionalities. Its role in the synthesis of polymers and other materials is an area of ongoing research .
properties
IUPAC Name |
3-methoxy-N-(3-methoxyphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c1-18-13-7-3-5-11(9-13)15(17)16-12-6-4-8-14(10-12)19-2/h3-10H,1-2H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOXZXUCXDALYPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)NC2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(3-methoxyphenyl)benzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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